2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(1-(3-methoxyphenyl)ethyl)acetamide

• IUPAC Name: 2-(6-benzyl-2-methyl-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-[1-(3-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C26H30N4O3/c1-18(21-10-7-11-22(14-21)33-3)27-25(31)17-30-19(2)28-24-12-13-29(16-23(24)26(30)32)15-20-8-5-4-6-9-20/h4-11,14,18H,12-13,15-17H2,1-3H3,(H,27,31)
• InChI Key: MSYRLAWLHGAMMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CN(CC2)CC3=CC=CC=C3)C(=O)N1CC(=O)NC(C)C4=CC(=CC=C4)OC
• Molecular Formula: C26H30N4O3
• Molecular Weight: 446.5 g/mol

Description

2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(1-(3-methoxyphenyl)ethyl)acetamide is a useful research compound. Its molecular formula is C26H30N4O3 and its molecular weight is 446.551. The purity is usually 95%.
BenchChem offers high-quality 2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(1-(3-methoxyphenyl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(1-(3-methoxyphenyl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Studies have focused on synthesizing novel compounds with pyrimidine cores, exploring their potential as anti-inflammatory, analgesic, and antimicrobial agents. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have shown promising anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These compounds were synthesized through various chemical reactions and evaluated for their biological activities, showcasing the versatility of pyrimidine derivatives in medicinal chemistry.

Antimicrobial Activity

Pyrimidine derivatives have also been synthesized for their antimicrobial properties. A study demonstrated the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives using citrazinic acid as a starting material, which exhibited significant antibacterial and antifungal activities (Hossan, Abu-Melha, Al-Omar, & Amr, 2012). These findings highlight the potential of pyrimidine-based compounds in addressing the need for new antimicrobial agents.

Anticancer Agents

Another area of research is the development of pyrimidine derivatives as anticancer agents. Compounds with a pyrimidine base have been tested against various cancer cell lines, showing appreciable growth inhibition in some cases (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020). This research indicates the potential of pyrimidine derivatives in the development of new anticancer therapies.